molecular formula C21H24N6O B2926727 4-ethyl-N-(2-((6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)benzamide CAS No. 1021109-54-5

4-ethyl-N-(2-((6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)benzamide

Cat. No. B2926727
CAS RN: 1021109-54-5
M. Wt: 376.464
InChI Key: RHUVYIHGDJSUBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

This compound is a benzamide derivative . It has been offered for sale by Benchchem for its CAS No. 1021109-54-5.


Synthesis Analysis

While specific synthesis details for this compound are not available, it’s worth noting that similar benzamide derivatives have been synthesized and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .

Scientific Research Applications

Antiviral Applications

This compound has shown promising results in antiviral studies . A series of compounds synthesized by replacing the glutamic acid part of the Pemetrexed drug with primary, secondary, and aryl amines showed 4 to 7 times higher antiviral activity against Newcastle disease virus, an avian paramyxovirus . This suggests that this compound could be further explored for its potential in treating viral diseases.

Anti-Inflammatory Applications

Indole derivatives, which share a similar structure with the compound , have been found to possess anti-inflammatory properties . While specific studies on “4-ethyl-N-(2-((6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)benzamide” are not available, it’s plausible that this compound could also exhibit anti-inflammatory effects.

Anticancer Applications

The compound could potentially have anticancer applications. Indole derivatives have been found to possess anticancer properties , and given the structural similarities, this compound could also be explored for its potential anticancer effects.

Anti-HIV Applications

Indole derivatives have shown anti-HIV activity . Given the structural similarities, it’s possible that “4-ethyl-N-(2-((6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)benzamide” could also have potential applications in anti-HIV treatments.

Antioxidant Applications

Indole derivatives have been found to possess antioxidant properties . This suggests that the compound could also be explored for its potential antioxidant effects.

Antimicrobial Applications

Indole derivatives have shown antimicrobial activity . Given the structural similarities, it’s possible that “4-ethyl-N-(2-((6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)benzamide” could also have potential applications in antimicrobial treatments.

Mechanism of Action

Target of Action

Similar compounds have been found to targetNitric oxide synthase , an enzyme involved in the production of nitric oxide, a key signaling molecule in many physiological and pathological processes.

Mode of Action

This interaction could lead to changes in the biochemical pathways within the cell .

properties

IUPAC Name

4-ethyl-N-[2-[[6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24N6O/c1-3-16-7-9-17(10-8-16)21(28)23-14-13-22-18-11-12-20(27-26-18)25-19-6-4-5-15(2)24-19/h4-12H,3,13-14H2,1-2H3,(H,22,26)(H,23,28)(H,24,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RHUVYIHGDJSUBK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)C(=O)NCCNC2=NN=C(C=C2)NC3=CC=CC(=N3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H24N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

376.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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